Cas no 14281-58-4 (4-Decanone,7-hydroxy-7-methyl-)
14281-58-4 structure
Product Name:4-Decanone,7-hydroxy-7-methyl-
CAS No:14281-58-4
MF:C11H22O2
MW:186.291183948517
CID:197587
PubChem ID:229699
Update Time:2025-04-19
4-Decanone,7-hydroxy-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Decanone,7-hydroxy-7-methyl-
- 7-hydroxy-7-methyldecan-4-one
- AC1L5HVY
- AG-J-20983
- AR-1H3600
- CTK4C3319
- NSC23538
- NSC-23538
- 14281-58-4
- DTXSID00281938
-
- Inchi： 1S/C11H22O2/c1-4-6-10(12)7-9-11(3,13)8-5-2/h13H,4-9H2,1-3H3
- InChI Key： HBVNIHHSIHEIKC-UHFFFAOYSA-N
- SMILES： OC(C)(CCC)CCC(CCC)=O
Computed Properties
- Exact Mass: 186.16206
- Monoisotopic Mass: 186.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.909
- Boiling Point: 285.1°Cat760mmHg
- Flash Point: 119.6°C
- Refractive Index: 1.445
- PSA: 37.3
- LogP: 2.68690
4-Decanone,7-hydroxy-7-methyl- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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